Cas no 1246034-70-7 (6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine)
1246034-70-7 structure
Product Name:6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine
CAS No:1246034-70-7
MF:C7H11N3OS
MW:185.246739625931
CID:2190657
Update Time:2023-08-07
6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine Chemical and Physical Properties
Names and Identifiers
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- 6-(Methoxymethyl)-2-(methylthio)-4-pyrimidinamine
- RDSPQJOLFVGOCE-UHFFFAOYSA-N
- 6-[(methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine
- 6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine
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- Inchi: 1S/C7H11N3OS/c1-11-4-5-3-6(8)10-7(9-5)12-2/h3H,4H2,1-2H3,(H2,8,9,10)
- InChI Key: RDSPQJOLFVGOCE-UHFFFAOYSA-N
- SMILES: S(C)C1=NC(=CC(COC)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 136
- Topological Polar Surface Area: 86.3
6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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